Cas no 2309476-65-9 (Tert-butyl 2-{[4-(3-bromophenyl)piperidin-4-yl]oxy}acetate)

• Product Name: Tert-butyl 2-{[4-(3-bromophenyl)piperidin-4-yl]oxy}acetate
• CAS No: 2309476-65-9
• MF: C₁₇H₂₄BrNO₃
• MW: 370.281364440918
• CID: 6615982
• PubChem ID: 165739433
• Update Time: 2025-10-29

Tert-butyl 2-{[4-(3-bromophenyl)piperidin-4-yl]oxy}acetate Chemical and Physical Properties

Names and Identifiers

• 2309476-65-9
• EN300-7428595
• tert-butyl 2-{[4-(3-bromophenyl)piperidin-4-yl]oxy}acetate
• Tert-butyl 2-{[4-(3-bromophenyl)piperidin-4-yl]oxy}acetate

• Inchi： 1S/C17H24BrNO3/c1-16(2,3)22-15(20)12-21-17(7-9-19-10-8-17)13-5-4-6-14(18)11-13/h4-6,11,19H,7-10,12H2,1-3H3
• InChI Key： RPKUGIYDDDDPHX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1(CCNCC1)OCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 369.09396g/mol
• Monoisotopic Mass: 369.09396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 47.6Ų

Additional information on Tert-butyl 2-{[4-(3-bromophenyl)piperidin-4-yl]oxy}acetate

Tert-butyl 2-{[4-(3-bromophenyl)piperidin-4-yl]oxy}acetate: A Comprehensive Overview

Tert-butyl 2-{[4-(3-bromophenyl)piperidin-4-yl]oxy}acetate is a complex organic compound with the CAS number 2309476-65-9. This compound belongs to the class of esters and is characterized by its unique structure, which includes a piperidine ring substituted with a bromophenyl group and an acetate ester moiety. The compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The molecular structure of Tert-butyl 2-{[4-(3-bromophenyl)piperidin-4-yl]oxy}acetate is notable for its piperidine ring, which is a six-membered saturated ring containing one nitrogen atom. The piperidine ring is further substituted at the 4-position with a bromophenyl group, specifically at the meta position (3-bromo substitution). This substitution pattern is significant as it influences the compound's electronic properties and reactivity. The acetate ester group attached to the piperidine ring via an oxygen atom adds to the compound's functional diversity, making it a versatile building block in organic synthesis.

Recent studies have highlighted the importance of piperidine derivatives in drug discovery. Piperidine rings are known for their ability to form hydrogen bonds and participate in various non-covalent interactions, which are crucial for bioactivity. The presence of the bromophenyl group in Tert-butyl 2-{[4-(3-bromophenyl)piperidin-4-yl]oxy}acetate introduces additional electronic effects, such as increased lipophilicity and potential for π-interactions. These properties make the compound an attractive candidate for use as a pharmacophore or as an intermediate in the synthesis of bioactive molecules.

In terms of synthesis, Tert-butyl 2-{[4-(3-bromophenyl)piperidin-4-yl]oxy}acetate can be prepared through a variety of methods. One common approach involves nucleophilic substitution reactions, where the bromide ion is displaced by an oxygen nucleophile derived from tert-butanol. The reaction conditions, such as temperature and solvent choice, play a critical role in determining the yield and purity of the product. Optimization studies have shown that polar aprotic solvents, such as dimethylformamide (DMF), are particularly effective for this type of reaction.

The compound's stability and reactivity have also been subjects of recent research. Studies have demonstrated that Tert-butyl 2-{[4-(3-bromophenyl)piperidin-4-yl]oxy}acetate exhibits good thermal stability under mild conditions, making it suitable for use in various synthetic transformations. Additionally, its reactivity towards nucleophilic attack has been explored in the context of click chemistry and other modern synthetic methodologies.

In terms of applications, Tert-butyl 2-{[4-(3-bromophenyl)piperidin-4-yl]oxy}acetate has shown promise in several areas. In pharmaceuticals, it has been investigated as a potential precursor for bioactive compounds with anti-inflammatory or anticancer properties. Its ability to form stable ester linkages makes it a valuable intermediate in the synthesis of more complex molecules. In agrochemicals, similar principles apply, with researchers exploring its potential as a component in herbicides or insecticides.

The compound's role in materials science is another area of growing interest. Its structural features make it a candidate for use in polymer synthesis or as a building block for advanced materials with tailored properties. For instance, its ester functionality could be exploited in the design of biodegradable polymers or self-healing materials.

In conclusion, Tert-butyl 2-{[4-(3-bromophenylethylene)piperidin-4-yloxy}acetate, with its unique structure and versatile functional groups, represents an important compound in contemporary organic chemistry. Its applications span multiple disciplines, and ongoing research continues to uncover new possibilities for its use. As our understanding of its properties and potential grows, this compound is likely to play an increasingly significant role in both academic and industrial settings.